Cas no 132723-93-4 (1-Benzyl-1,4,8,11-tetraazacyclotetradecane)

• Product Name: 1-Benzyl-1,4,8,11-tetraazacyclotetradecane
• CAS No: 132723-93-4
• MF: C₁₇H₃₀N₄
• MW: 290.446903705597
• CID: 91700
• PubChem ID: 10913285
• Update Time: 2025-04-18

1-Benzyl-1,4,8,11-tetraazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,4,8,11-tetraazacyclotetradecane
• 1-benzyl-1,4,8,11-tetrazacyclotetradecane
• N-Benzylcyclam
• Mono-N-Benzyl-Cyclam
• 1,4,8,11-Tetraazacyclotetradecane, 1-(phenylMethyl)-
• N-Benzyl-1,4,8,11-tetraazacyclotetradecane,Min.98%
• N-Benzyl-1,4,8,11-tetraazacyclotetradecane, min. 98%
• N-BENZYL-1,4,8,11-TETRAAZACYCLOTETRADECANE
• AKOS025294312
• CS-0106226
• SCHEMBL3994310
• 132723-93-4
• 4-(1,4,8,11-tetraazacyclotetradec-1-yl)-methyl benzole
• MFCD09263311
• DTXSID60448186
• G70554
• DTXCID00399007
• AS-85561

• MDL： MFCD09263311
• Inchi： 1S/C17H30N4/c1-2-6-17(7-3-1)16-21-14-5-10-19-12-11-18-8-4-9-20-13-15-21/h1-3,6-7,18-20H,4-5,8-16H2
• InChI Key： WNEKVKFZHNGHEH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCCCNCCNCCC1

Computed Properties

• Exact Mass: 290.24700
• Monoisotopic Mass: 290.24704697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.949±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 434.266°C at 760 mmHg
• Flash Point: 226.416°C
• Refractive Index: 1.493
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 39.33000
• LogP: 1.97550
• Solubility: Not determined
• Sensitiveness: Hygroscopic